Cas no 952484-58-1 ((3S)-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: (3S)-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 952484-58-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD19231885
• CID: 1037187
• PubChem ID: 38988721
• Update Time: 2025-06-14

(3S)-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-Methylpyrrolidine-3-carboxylic acid
• (3S)-1-methylpyrrolidine-3-carboxylic acid
• (S)-1-Methylpyrrolidine-3...
• TS-01694
• SCHEMBL3964085
• AKOS016843677
• MFCD19231885
• EN300-316652
• 952484-58-1
• (S)-1-METHYLPYRROLIDINE-3-CARBOXYLICACID
• AS-81090
• CS-0053278
• DTXSID10653405
• A859113
• DB-353640

• MDL： MFCD19231885
• Inchi： 1S/C6H11NO2/c1-7-3-2-5(4-7)6(8)9/h5H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： LJGFIWDOHOWUOY-YFKPBYRVSA-N
• SMILES： OC([C@@H]1CN(C)CC1)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: -0.03940

Additional information on (3S)-1-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of (3S)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 952484-58-1): Properties, Applications, and Industry Insights

(3S)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 952484-58-1) is a chiral organic compound belonging to the class of pyrrolidine derivatives. This carboxylic acid features a stereocenter at the 3-position, making it a valuable building block in asymmetric synthesis and pharmaceutical research. The compound's molecular formula is C₇H₁₃NO₂, with a molar mass of 143.18 g/mol. Its structural uniqueness lies in the combination of a pyrrolidine ring and a carboxyl group, which enables diverse reactivity patterns.

In recent years, (3S)-1-methylpyrrolidine-3-carboxylic acid has gained attention in medicinal chemistry due to its role as a precursor for bioactive molecules. Researchers frequently search for "pyrrolidine carboxylic acid derivatives" or "chiral building blocks for drug discovery," reflecting the growing demand for enantiomerically pure compounds. The 3S configuration is particularly significant in designing enzyme inhibitors and GPCR-targeting drugs, aligning with trends in personalized medicine.

The synthesis of 952484-58-1 typically involves asymmetric hydrogenation or enzymatic resolution methods, topics frequently queried as "stereoselective synthesis of pyrrolidines." Its physicochemical properties—including water solubility (enhanced by the carboxylate group) and melting point range (120-125°C)—make it suitable for aqueous-phase reactions, a hotspot in green chemistry discussions. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are critical for quality control, addressing common search terms such as "chiral purity determination methods."

Beyond pharmaceuticals, (3S)-1-methylpyrrolidine-3-carboxylic acid finds applications in agrochemical research and material science. Its ability to form metal-chelating complexes responds to queries about "ligand design for catalysis." The compound's stability under physiological pH conditions (explored via "pKa prediction for drug-like molecules" searches) further enhances its utility in prodrug development.

Regulatory aspects of CAS 952484-58-1 comply with standard laboratory chemical guidelines, with SDS documentation emphasizing proper handling of solid-phase reagents. Industry professionals often investigate "scalable production of chiral pyrrolidines" and "cost-effective enantioselective routes," reflecting the compound's commercial relevance. Recent patent analyses reveal its incorporation in kinase inhibitor scaffolds and neurological disorder therapeutics, aligning with trending research in targeted cancer therapies and neurodegenerative disease interventions.

Storage recommendations for (3S)-1-methylpyrrolidine-3-carboxylic acid include protection from moisture (addressing "hygroscopic compound storage" queries) at 2-8°C. Analytical data—such as optical rotation [α]²⁰_D = +15° to +25° (c=1 in H₂O)—provides verification parameters for researchers searching "chiral compound characterization." The compound's LogP value (~0.5) indicates balanced lipophilicity, a key parameter in ADMET profiling studies.

Emerging applications include its use in peptide mimetics design (responding to "non-natural amino acid analogs" searches) and bioconjugation chemistry. The methyl group at the nitrogen atom enhances metabolic stability, a feature explored in "N-methylated drug design" literature. With the pharmaceutical intermediates market projected to grow at 6.2% CAGR (2023-2030), 952484-58-1 represents a strategic compound for high-value chemical manufacturing.

Quality specifications for (3S)-1-methylpyrrolidine-3-carboxylic acid typically require ≥98% chemical purity and ≥99% enantiomeric excess, addressing industry concerns about "chiral impurity effects." Advanced purification techniques like preparative SFC (supercritical fluid chromatography) are increasingly adopted, matching search trends for "green chiral separation technologies." The compound's crystalline form stability is another frequently studied aspect, particularly for formulation scientists investigating "polymorphism in API development."

In conclusion, CAS 952484-58-1 exemplifies the intersection of chiral technology and medicinal chemistry, with its applications spanning from small-molecule therapeutics to catalysis. Ongoing research into its derivatization potential and structure-activity relationships continues to drive innovation, positioning this pyrrolidine derivative as a versatile tool for modern chemical research and development.